Cas no 221456-63-9 (Fischeria A)

• Product Name: Fischeria A
• CAS No: 221456-63-9
• MF: C₁₉H₂₈O₂
• MW: 288.424426078796
• CID: 2087136
• PubChem ID: 85248818
• Update Time: 2025-07-22

Fischeria A Chemical and Physical Properties

Names and Identifiers

• Fischeria A
• (3aR,6aR,8R,10aR)-rel-(+)-8-Ethenyl-3a,4,5,6,6a,7,8,9,10,10a-decahydro-4,4,8,10a-tetramethyl-2H-benzo[3,4]cyclohepta[1,2-b]furan-2-one
• (1R,6R,10R,12R)-12-ethenyl-1,7,7,12-tetramethyl-5-oxatricyclo[8.4.0.02,6]tetradec-2-en-4-one
• FS-8051
• CS-0113346
• AKOS040761734
• HY-133209
• 221456-63-9
• 12-ethenyl-1,7,7,12-tetramethyl-5-oxatricyclo[8.4.0.0?,?]tetradec-2-en-4-one
• (1R,6R,10R,12R)-12-ethenyl-1,7,7,12-tetramethyl-5-oxatricyclo[8.4.0.0^{2,6]tetradec-2-en-4-one
• DA-63451

• Inchi： 1S/C19H28O2/c1-6-18(4)9-10-19(5)13(12-18)7-8-17(2,3)16-14(19)11-15(20)21-16/h6,11,13,16H,1,7-10,12H2,2-5H3/t13-,16+,18-,19-/m1/s1
• InChI Key： HJTIEBXNTWYKEY-ZFKCKOODSA-N
• SMILES： O1C(C=C2[C@H]1C(C)(C)CC[C@@H]1C[C@@](C=C)(C)CC[C@]12C)=O

Computed Properties

• Exact Mass: 288.208930132g/mol
• Monoisotopic Mass: 288.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.03±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 400.5±45.0 °C at 760 mmHg
• Flash Point: 168.8±26.1 °C
• Solubility: Almost insoluble (0.032 g/l) (25 º C),
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Fischeria A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on Fischeria A

Introduction to Fischeria A and Its Chemical Significance

The compound with the CAS number 221456-63-9 is known as Fischeria A, a naturally occurring chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, belonging to the family of polyketides, has been the subject of extensive studies due to its unique structural features and potential biological activities. In this comprehensive overview, we delve into the chemical properties, biological significance, and recent advancements in the research of Fischeria A.

Fischeria A is a polyketide derivative characterized by its complex molecular architecture, which includes multiple functional groups such as hydroxyl, carbonyl, and enone moieties. These structural elements contribute to its diverse range of interactions with biological targets, making it a promising candidate for drug discovery. The compound was first isolated from the marine sponge Fischeria, a genus known for producing various bioactive secondary metabolites. The isolation and characterization of Fischeria A have been instrumental in understanding the ecological roles of these marine organisms and their potential applications in medicine.

The chemical synthesis of Fischeria A has been a challenging yet rewarding endeavor for organic chemists. The synthesis involves multiple steps, including polyketide chain extension, ring closure, and functional group modifications. Recent advancements in synthetic methodologies have enabled the production of high-purity Fischeria A, which is crucial for both structural elucidation and biological testing. One notable development in this area is the use of enzymatic catalysis to streamline key synthetic steps, reducing the overall complexity and improving yield.

The biological activity of Fischeria A has been extensively studied in various cellular and molecular assays. Initial research demonstrated its potent inhibitory effects on certain enzymes involved in cancer cell proliferation. Specifically, studies have shown that Fischeria A can modulate the activity of kinases, which are critical for cell signaling pathways. This has led to investigations into its potential as an anti-cancer agent, with preclinical trials ongoing to evaluate its efficacy and safety profile.

In addition to its anti-cancer properties, Fischeria A has shown promise in other therapeutic areas. Research indicates that it may have antimicrobial effects, making it a candidate for developing new antibiotics against drug-resistant bacteria. The unique structural features of Fischeria A allow it to interact with bacterial cell membranes and disrupt essential metabolic processes. This finding is particularly significant in light of the growing crisis of antibiotic resistance worldwide.

The role of Fischeria A in immunomodulation has also been explored. Studies suggest that it can influence immune cell function by modulating signaling pathways involved in inflammation and immune response. This property makes it a potential therapeutic agent for autoimmune diseases and chronic inflammatory conditions. Further research is needed to fully understand the mechanisms by which Fischeria A exerts these effects.

The synthesis and biological evaluation of derivatives of Fischeria A have opened new avenues for drug development. By modifying specific structural features, researchers aim to enhance its potency and selectivity while minimizing side effects. Computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with improved pharmacological profiles.

The ecological significance of Fischeria A cannot be overstated. As a natural product derived from marine organisms, it represents a rich source of bioactive compounds that can be harnessed for human health benefits. Conservation efforts are underway to protect marine ecosystems, which are vital for discovering new pharmaceuticals like Fischeria A.

In conclusion, Fischeria A (CAS number 221456-63-9) is a remarkable compound with significant potential in pharmaceutical applications. Its complex chemistry, diverse biological activities, and ecological origin make it a subject of intense research interest. As scientific understanding advances, the full therapeutic potential of Fischeria A is expected to be realized, offering new hope for treating various diseases.